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Compound of Interest

Compound Name: Cocamidopropyl betaine

Cat. No.: B3430811 Get Quote

Introduction

Cocamidopropyl betaine (CAPB) is a synthetic amphoteric surfactant derived from coconut oil

and dimethylaminopropylamine. Due to its mild cleansing and good foaming properties, it is a

ubiquitous ingredient in a vast array of personal care products, including shampoos, body

washes, and facial cleansers, as well as in household cleaning agents. Given its widespread

use and subsequent release into wastewater streams, a thorough understanding of its

environmental fate and degradation is crucial for assessing its ecological impact. This technical

guide provides an in-depth analysis of the biodegradability, microbial degradation pathways,

and aquatic ecotoxicity of cocamidopropyl betaine, intended for researchers, scientists, and

professionals in drug development and environmental science.

Biodegradability
Cocamidopropyl betaine is classified as readily biodegradable, indicating that it is unlikely to

persist in the environment. This classification is primarily based on results from standardized

aerobic biodegradability tests, such as those outlined in the OECD 301 series of guidelines.

These tests demonstrate that CAPB is efficiently broken down by microorganisms in aquatic

environments.

Quantitative Biodegradation Data
The biodegradability of CAPB has been quantified in several studies, with results consistently

showing rapid and extensive degradation. The following table summarizes key quantitative data
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on the biodegradation of cocamidopropyl betaine.

Test
Guideline

Inoculum

Test
Substance
Concentrati
on

Duration Results Reference

OECD 301B

(CO₂

Evolution)

Activated

Sludge

10-20 mg

DOC/L
28 days >60% ThCO₂

Not specified

Seawater

microorganis

ms

100 mg/L 5 days

90%

degradation,

Half-life < 1

day

Not specified
Pseudomona

s stutzeri
Not specified Not specified

Half-life: 2.5

days

Not specified
Pseudomona

s fluorescens
Not specified Not specified

Half-life: 2.6

days

Not specified
Activated

Sludge
Not specified 14 days

99.73%

degradation

DOC: Dissolved Organic Carbon; ThCO₂: Theoretical Carbon Dioxide

Experimental Protocol: OECD 301B - CO₂ Evolution Test
The OECD 301B test is a widely used method to assess the ready biodegradability of organic

chemicals by measuring the amount of carbon dioxide produced by microbial respiration.

1. Principle: A solution of the test substance in a mineral medium is inoculated with a microbial

population (typically from activated sludge) and aerated with CO₂-free air in the dark or diffuse

light. The CO₂ evolved during microbial degradation is trapped in a suitable absorbent (e.g.,

barium hydroxide or sodium hydroxide solution) and quantified by titration or with an inorganic

carbon analyzer. The percentage of biodegradation is calculated as the ratio of the produced

CO₂ to the theoretical maximum CO₂ (ThCO₂).
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2. Materials and Methods:

Test Substance: Cocamidopropyl betaine.

Inoculum: Activated sludge from a domestic wastewater treatment plant, typically pre-

conditioned to reduce endogenous respiration.

Mineral Medium: A defined aqueous solution containing essential mineral nutrients for

microbial growth.

Test Vessels: Gas-tight flasks equipped for aeration and CO₂ trapping.

Aeration System: A system to supply CO₂-free air.

CO₂ Trapping System: A series of absorption bottles containing a known concentration of a

hydroxide solution.

Analytical Equipment: Titration apparatus or a total inorganic carbon (TIC) analyzer.

3. Procedure:

The test substance is added to the mineral medium in the test vessels to achieve a

concentration typically between 10 and 20 mg of dissolved organic carbon (DOC) per liter.

The inoculum is introduced into the test vessels.

Control flasks containing only the inoculum and mineral medium (blanks) and reference

flasks with a readily biodegradable substance (e.g., sodium benzoate) are run in parallel.

The flasks are incubated at a constant temperature (e.g., 22 ± 2 °C) in the dark or diffuse

light and aerated with CO₂-free air.

The CO₂ produced is trapped in the absorption bottles, and the amount is measured at

regular intervals over a 28-day period.

The cumulative amount of CO₂ produced is used to calculate the percentage of

biodegradation relative to the ThCO₂.
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4. Pass Criteria: For a substance to be considered readily biodegradable, at least 60% of the

ThCO₂ must be produced within a 10-day window during the 28-day test period.

Preparation of Test System
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Aerobic, Dark, 22°C
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Result
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Experimental Workflow for OECD 301B Biodegradation Test.

Microbial Degradation Pathway
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The microbial degradation of cocamidopropyl betaine is initiated by the enzymatic hydrolysis

of the amide bond. This initial step breaks the molecule into two primary components: a long-

chain fatty acid and cocamidopropylamine. Both of these intermediates are then further

degraded through established metabolic pathways.

The fatty acid portion undergoes β-oxidation, a common metabolic process where the fatty acid

molecule is broken down to produce acetyl-CoA, which can then enter the citric acid cycle for

energy production. The cocamidopropylamine moiety is further metabolized, likely through

deamination and subsequent oxidation, ultimately leading to mineralization into carbon dioxide,

water, and inorganic nitrogen.
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To cite this document: BenchChem. [The Environmental Fate and Degradation of
Cocamidopropyl Betaine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3430811#environmental-fate-and-degradation-of-
cocamidopropyl-betaine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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